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molecular formula C21H19BrN2O B8677245 Urea, N'-(3-bromophenyl)-N,N-bis(phenylmethyl)- CAS No. 86764-82-1

Urea, N'-(3-bromophenyl)-N,N-bis(phenylmethyl)-

Cat. No. B8677245
CAS RN: 86764-82-1
M. Wt: 395.3 g/mol
InChI Key: DDACIMUTPFKIGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04387106

Procedure details

A solution of 1.46 g. of phenyl N-(3-bromophenyl)carbamate in 15 ml. of tetrahydrofuran is added to a solution of 2.32 g. of dibenzylamine in 20 ml. of tetrahydrofuran and the mixture is stirred under reflux for 24 hours. The mixture is diluted with hexane and the precipitate collected by filtration. Recrystallization from pentane affords 1,1-di-benzyl-3-(3-bromophenyl)urea, m.p. 102°-103° C.
Name
phenyl N-(3-bromophenyl)carbamate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dibenzylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
1,1-di-benzyl-3-(3-bromophenyl)urea

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([NH:8][C:9](=[O:17])OC2C=CC=CC=2)[CH:5]=[CH:6][CH:7]=1.O1CCCC1.[CH2:23]([NH:30][CH2:31][C:32]1[CH:37]=[CH:36][CH:35]=[CH:34][CH:33]=1)[C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1>CCCCCC>[CH2:31]([N:30]([CH2:23][C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1)[C:9]([NH:8][C:4]1[CH:5]=[CH:6][CH:7]=[C:2]([Br:1])[CH:3]=1)=[O:17])[C:32]1[CH:37]=[CH:36][CH:35]=[CH:34][CH:33]=1

Inputs

Step One
Name
phenyl N-(3-bromophenyl)carbamate
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)NC(OC1=CC=CC=C1)=O
Step Two
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Step Three
Name
dibenzylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)NCC1=CC=CC=C1
Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Step Five
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 24 hours
Duration
24 h
FILTRATION
Type
FILTRATION
Details
the precipitate collected by filtration
CUSTOM
Type
CUSTOM
Details
Recrystallization from pentane

Outcomes

Product
Name
1,1-di-benzyl-3-(3-bromophenyl)urea
Type
product
Smiles
C(C1=CC=CC=C1)N(C(=O)NC1=CC(=CC=C1)Br)CC1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.